1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine

• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C20H23FN2O3/c1-24-18-10-15(11-19-20(18)26-14-25-19)12-22-6-8-23(9-7-22)13-16-4-2-3-5-17(16)21/h2-5,10-11H,6-9,12-14H2,1H3
• InChI Key: BQLZYWNZLGWRSC-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC2=C1OCO2)CN3CCN(CC3)CC4=CC=CC=C4F

Description

1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

The mechanism of action of 1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine is not fully understood. However, it is believed to interact with certain receptors in the central nervous system, including serotonin and dopamine receptors. Additionally, this compound has been shown to inhibit certain enzymes that are involved in tumor growth, which may contribute to its potential use in cancer treatment.
Biochemical and Physiological Effects:
1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine has been shown to have various biochemical and physiological effects. It has been shown to affect the levels of certain neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders. Additionally, this compound has been shown to inhibit certain enzymes that are involved in tumor growth, which may contribute to its potential use in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine in lab experiments is its potential pharmacological properties. This compound has been shown to have an affinity for certain receptors in the central nervous system, which may make it useful in the treatment of various neurological disorders. Additionally, this compound has been shown to inhibit certain enzymes that are involved in tumor growth, which may contribute to its potential use in cancer treatment. However, one limitation of using this compound in lab experiments is its complex synthesis process, which may make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving 1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine. One potential area of research is the development of new drugs for the treatment of neurological disorders. Additionally, this compound has been shown to inhibit certain enzymes that are involved in tumor growth, which may contribute to its potential use in cancer treatment. Further research is needed to fully understand the mechanism of action of this compound and its potential pharmacological properties.

Synthesis Methods

The synthesis of 1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine involves a series of chemical reactions. The starting material is 7-methoxy-benzo[1,3]dioxol-5-ylmethylamine, which is reacted with 2-fluorobenzyl chloride to obtain 1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine. The synthesis process is complex and requires careful attention to detail to achieve a high yield.

Scientific Research Applications

1-(2-Fluoro-benzyl)-4-(7-methoxy-benzo[1,3]dioxol-5-ylmethyl)-piperazine has been studied for its potential pharmacological properties. It has been shown to have an affinity for certain receptors in the central nervous system, which may make it useful in the treatment of various neurological disorders. Additionally, this compound has been studied for its potential use in cancer treatment due to its ability to inhibit certain enzymes that are involved in tumor growth.